Cas no 109523-99-1 (1,1'-Biphenyl,3-chloro-4'-(ethoxymethyl)-)

• Product Name: 1,1'-Biphenyl,3-chloro-4'-(ethoxymethyl)-
• CAS No: 109523-99-1
• MF: C₁₅H₁₅ClO
• MW: 246.732003450394
• CID: 158566
• PubChem ID: 3066124
• Update Time: 2025-04-19

1,1'-Biphenyl,3-chloro-4'-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3-chloro-4'-(ethoxymethyl)-
• 1-chloro-3-[4-(ethoxymethyl)phenyl]benzene
• 3-Chloro-4'-(ethoxymethyl)-1,1'-biphenyl
• 4-(Ethoxymethyl)-3'-chlorobiphenyl
• AC1MIB59
• ACMC-1BRQX
• CTK4A6565
• SCHEMBL10364822
• 109523-99-1
• DTXSID40148970
• 1,1'-Biphenyl, 3-chloro-4'-(ethoxymethyl)-

• Inchi： 1S/C15H15ClO/c1-2-17-11-12-6-8-13(9-7-12)14-4-3-5-15(16)10-14/h3-10H,2,11H2,1H3
• InChI Key： UUPPWGJCLZBUPO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC(=CC=1)COCC

Computed Properties

• Exact Mass: 246.08125
• Monoisotopic Mass: 246.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.109
• Boiling Point: 344.4°C at 760 mmHg
• Flash Point: 162.2°C
• Refractive Index: 1.557
• PSA: 9.23
• LogP: 4.54350